Cas no 2229318-57-2 (4-(aminomethyl)-4-(1H-imidazol-5-yl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(1H-imidazol-5-yl)cyclohexan-1-ol
• CAS No: 2229318-57-2
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6012535
• PubChem ID: 165758211
• Update Time: 2025-05-20

4-(aminomethyl)-4-(1H-imidazol-5-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(1H-imidazol-5-yl)cyclohexan-1-ol
• 2229318-57-2
• EN300-1816543

• Inchi： 1S/C10H17N3O/c11-6-10(9-5-12-7-13-9)3-1-8(14)2-4-10/h5,7-8,14H,1-4,6,11H2,(H,12,13)
• InChI Key： YHUBPLKQTHHSMV-UHFFFAOYSA-N
• SMILES： OC1CCC(C2=CN=CN2)(CN)CC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.9Ų

Additional information on 4-(aminomethyl)-4-(1H-imidazol-5-yl)cyclohexan-1-ol

4-(Aminomethyl)-4-(1H-Imidazol-5-yl)cyclohexan-1-ol (CAS No. 2229318-57-2): An Overview of a Promising Compound in Medicinal Chemistry

4-(Aminomethyl)-4-(1H-imidazol-5-yl)cyclohexan-1-ol (CAS No. 2229318-57-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclohexane ring and imidazole moiety, has been the subject of extensive research, particularly in the context of its biological activities and pharmacological properties.

The chemical structure of 4-(aminomethyl)-4-(1H-imidazol-5-yl)cyclohexan-1-ol is noteworthy for its combination of a cyclohexane ring and an imidazole group, which are both important pharmacophores in drug design. The cyclohexane ring provides a rigid scaffold that can enhance the compound's stability and bioavailability, while the imidazole moiety is known for its ability to interact with various biological targets, such as enzymes and receptors. The presence of an aminomethyl group further adds to the compound's versatility by allowing for additional functionalization and conjugation with other molecules.

Recent studies have highlighted the potential of 4-(aminomethyl)-4-(1H-imidazol-5-yl)cyclohexan-1-ol in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate key enzymes involved in the pathogenesis of these conditions, including acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). By inhibiting these enzymes, 4-(aminomethyl)-4-(1H-imidazol-5-yl)cyclohexan-1-ol can potentially improve cognitive function and slow down disease progression.

In addition to its neuroprotective effects, 4-(aminomethyl)-4-(1H-imidazol-5-yl)cyclohexan-1-ol has also been investigated for its anti-inflammatory properties. Inflammatory responses play a crucial role in many diseases, including cardiovascular disorders and autoimmune conditions. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), thereby reducing inflammation and tissue damage.

The pharmacokinetic profile of 4-(aminomethyl)-4-(1H-imidazol-5-yl)cyclohexan-1-ol is another area of interest. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it an attractive candidate for further development into a therapeutic agent.

Safety and toxicity assessments are essential components of drug development, and preliminary studies on 4-(aminomethyl)-4-(1H-imidazol-5-yl)cyclohexan-1-ol have shown promising results. In vitro cytotoxicity assays have demonstrated that this compound is well-tolerated by various cell lines at therapeutic concentrations. Additionally, animal studies have not reported any significant adverse effects at doses relevant to human use.

The potential applications of 4-(aminomethyl)-4-(1H-imidazol-5-yl)cyclohexan-1-ol extend beyond traditional pharmaceuticals. This compound has also been explored for use in diagnostic imaging agents due to its ability to bind to specific biomarkers. For example, conjugation with radiotracers can enable non-invasive imaging techniques such as positron emission tomography (PET) to visualize disease progression or treatment response.

In conclusion, 4-(aminomethyl)-4-(1H-imidazol-5-yl)cyclohexan-1-ol (CAS No. 2229318-57-2) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, this compound may pave the way for innovative treatments in various medical fields.